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Compound of Interest

Compound Name: Cesium peroxide

Cat. No.: B1173433 Get Quote

Introduction

Indium Phosphide (InP) photocathodes are crucial components in applications requiring high

quantum efficiency (QE) photoemission, such as infrared imaging devices and polarized

electron sources.[1] Achieving the desired Negative Electron Affinity (NEA) state, where the

vacuum level is lower than the conduction band minimum in the bulk material, is accomplished

through a meticulous surface activation process.[2] This process involves the controlled

deposition of cesium (Cs) and oxygen (O₂) onto an atomically clean InP surface. The formation

of a specific Cs-O surface layer creates a dipole that effectively lowers the work function,

enabling efficient photoemission.[2][3]

This document provides a detailed protocol for the chemical cleaning, in-situ heat treatment,

and subsequent activation of p-type InP(100) photocathodes with cesium and oxygen to

routinely achieve high quantum efficiency.

Process Visualizations
The following diagrams illustrate the key workflows and logical steps involved in the InP

photocathode activation procedure.
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Ex-situ Preparation

In-situ UHV Processing

Chemical Cleaning

DI Water Rinse

Load into UHV Chamber

Transfer

Thermal Annealing
(Heat Cleaning)

Cs/O Activation Cycle

Final QE Measurement

 

Start:
p-type InP(100) Wafer

Etch 1:
4:1:100 H₂SO₄:H₂O₂:H₂O

(2 minutes)

Rinse with DI Water

Etch 2:
1:1 H₂SO₄:H₂O
(30 seconds)

Final Rinse with DI Water

Proceed to UHV Transfer
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Start with Clean InP Surface
in UHV

Deposit Cesium

Monitor Photocurrent
(e.g., with He-Ne Laser)

Photocurrent rises

Introduce Oxygen
(O₂ pressure ~1x10⁻⁸ torr)

Peak reached, then drops

Monitor Photocurrent

Photocurrent rises

Turn Off Oxygen

Peak reached, then drops

Is Max QE Achieved?

No, repeat cycle

Activation Complete

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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